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Compound of Interest

Compound Name: C.l. Solvent Blue 3

Cat. No.: B1629615

Document ID: ANP-SB3-202511 Revision: 1.0 Prepared for: Researchers, scientists, and drug
development professionals.

Introduction

C.l. Solvent Blue 3, also known as Sudan Blue Il or Solvent Blue 35, is a lipophilic, oil-soluble
anthraquinone dye. Its strong blue coloration and solubility in non-polar solvents make it a
valuable tool for specific marking and coding applications within research and pharmaceutical
development. Unlike water-soluble dyes, Solvent Blue 3 is insoluble in agueous environments,
allowing it to selectively stain and mark lipids, oils, fats, and non-polar polymer-based
formulations. This property is particularly useful for visualizing lipid droplets in cells, coding
different batches of non-aqueous formulations, and marking materials in a manner that resists
agueous washing.

These application notes provide detailed protocols for two key uses: the histochemical staining
of intracellular lipids and the coding of non-aqueous pharmaceutical formulations.

Physicochemical and Spectral Data

Proper application of C.l. Solvent Blue 3 requires an understanding of its physical and
chemical properties. The data below has been compiled from various sources to guide its use.
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Property Value Reference

Solvent Blue 3 / Solvent Blue

C.l. Name 35 [1]
Synonyms Sudan Blue I, Oil Blue 35 [1]
CAS Number 17354-14-2 [1]
Molecular Formula C22H26N202 [1]
Molecular Weight 350.45 g/mol [1]
Appearance Dark blue powder or crystals

Melting Point 120-122 °C

] ) 604 nm and 652 nm (in
Absorption Maxima (Amax) [11121[3]
Chloroform)

=16,000 at 648-652 nm (in

Extinction Coefficient (g)
Chloroform)

Solubility Characteristics

C.l. Solvent Blue 3 is defined by its solubility in organic solvents and insolubility in water. This
differential solubility is the basis for its application in lipid staining and non-polar material
marking.
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Solvent Solubility Notes

Water Insoluble / Immiscible [4]

Ethanol Soluble [3]

Chloroform 4 mg/mL (4 g/L)

DMSO 50 mg/mL (50 g/L)

Xylene Soluble [3]

Benzyl Alcohol Soluble [3]

Fats & Oils Soluble [3]

Waxes & Greases Soluble

Propylene Glycol Soluble (with heating) Basis for staining solutions[5]

Application 1: Staining of Intracellular Lipid

Droplets
Principle

This protocol uses C.lI. Solvent Blue 3 to stain neutral lipids, such as triglycerides and
cholesterol esters, stored within intracellular lipid droplets. The dye is more soluble in the lipids
than in the solvent it is applied in (e.g., 70% ethanol or propylene glycol). During the staining
process, the dye partitions from the less-soluble staining solvent into the highly-soluble lipid
droplets, selectively coloring them an intense blue. This method is adapted from established
protocols for similar lysochrome dyes like Sudan Black B.[5][6]

Experimental Workflow Diagram
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Caption: Workflow for staining intracellular lipid droplets with C.l. Solvent Blue 3.
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Detailed Experimental Protocol

4.3.1 Materials & Reagents

C.l. Solvent Blue 3 (CAS 17354-14-2)

» 95% Ethanol

« Distilled Water

o Phosphate-Buffered Saline (PBS)

e 4% Paraformaldehyde (PFA) in PBS

e 70% Ethanol

e Nuclear counterstain (e.g., Nuclear Fast Red)

e Aqueous mounting medium (e.g., Glycerin Jelly)
e Microscope slides and coverslips

4.3.2 Preparation of Staining Solutions

e Stock Solution (0.5% wi/v): Dissolve 0.5 g of C.I. Solvent Blue 3 powder in 100 mL of 95%
ethanol. Stir on a magnetic stirrer for 1-2 hours. Filter the solution through a Whatman No. 2
filter paper to remove any undissolved particles. This stock solution is stable for months
when stored in a tightly sealed bottle at room temperature.

o Working Solution: Just before use, prepare the working solution by mixing 3 parts of the
stock solution with 2 parts of distilled water (e.g., 6 mL stock + 4 mL water). Let the solution
stand for 10-15 minutes, then filter it through a 0.2 um syringe filter to remove any dye
precipitate that may have formed. The working solution should be used within a few hours.

4.3.3 Staining Procedure

o Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to the
desired confluency. Apply experimental treatments as required.
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e Wash: Gently aspirate the culture medium and wash the cells twice with PBS.
o Fixation: Fix the cells by incubating them with 4% PFA for 15 minutes at room temperature.
o Wash: Aspirate the PFA and wash the cells twice with PBS to remove residual fixative.

o Staining: Add the freshly filtered C.I. Solvent Blue 3 working solution to the coverslips,
ensuring the cells are fully covered. Incubate for 15-30 minutes at room temperature.

 Differentiation: Remove the staining solution and briefly dip the coverslips in 70% ethanol for
1-2 minutes. This step removes excess background staining. Monitor this step visually to
prevent over-decolorization.

e Rinse: Gently rinse the coverslips with distilled water to stop the differentiation process.

o Counterstaining (Optional): To visualize nuclei, incubate with a counterstain like Nuclear Fast
Red for 3-5 minutes, followed by a brief wash in tap water.

e Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

 Visualization: Image the slides using a standard bright-field light microscope. Lipid droplets
will appear as distinct blue-to-dark-blue structures within the cytoplasm.

Application 2: Coding of Non-Aqueous Formulations
Principle

Solvent dyes are ideal for coloring non-polar materials like hydrocarbon-based fuels, waxes,
and plastics.[7] This principle can be extended to the coding of non-aqueous pharmaceutical
formulations, such as ointments, creams, or lipid-based drug delivery systems, for
identification, quality control, or branding purposes. The dye dissolves directly into the lipid or
oil phase of the formulation, providing a stable, integral color that does not leach into aqueous
environments.

Logical Workflow for Solvent & Dye Concentration
Selection
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Start: Code a Non-Aqueous
Formulation

e Compatibili%ﬁssessment N

Identify main non-polar
solvent/base in formulation
(e.g., Mineral Oil, PEG, Wax)

:

Is Dye Soluble in Base?

Yes

Concentration Optimization

Test solubility of SB3 Define Target Color Intensity
in a small sample of the base (e.g., Light Blue, Dark Blue)

Prepare serial dilutions of dye
in formulation base (e.g., 0.001% to 0.1% w/w)

Visually assess color and homogeneity

Does color meet target? No

Stability Check

Perform accelerated stability test
(e.g., 40°C for 2 weeks)

Check for color fading,
precipitation, or phase separation

Is formulation stable?

Final Protocol Defined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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